Cas no 1240984-67-1 (N-(1-cyano-1-cyclopropylethyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide
• CAS No: 1240984-67-1
• MF: C₁₅H₁₆F₃N₃O₂
• MW: 327.301653862
• CID: 5878672
• PubChem ID: 47015492
• Update Time: 2025-10-28

N-(1-cyano-1-cyclopropylethyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684857
• N-(1-cyano-1-cyclopropylethyl)-2-[2-(trifluoromethoxy)anilino]acetamide
• N-(1-cyano-1-cyclopropylethyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide
• Z195884102
• 1240984-67-1
• AKOS033693247

• Inchi： 1S/C15H16F3N3O2/c1-14(9-19,10-6-7-10)21-13(22)8-20-11-4-2-3-5-12(11)23-15(16,17)18/h2-5,10,20H,6-8H2,1H3,(H,21,22)
• InChI Key： CYGVUBDLBXZNTL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1NCC(NC(C#N)(C)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 327.11946125g/mol
• Monoisotopic Mass: 327.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide

N-(1-cyano-1-cyclopropylethyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide (CAS No. 1240984-67-1): A Comprehensive Overview

The compound N-(1-cyano-1-cyclopropylethyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide (CAS No. 1240984-67-1) is a specialized organic molecule with a unique structure that has garnered attention in pharmaceutical and agrochemical research. This article delves into its chemical properties, synthesis, applications, and market relevance, while addressing trending topics like AI-driven drug discovery and sustainable chemistry.

Chemical Structure and Properties: The molecule features a cyclopropyl ring, a cyano group, and a trifluoromethoxy substituent, contributing to its stability and reactivity. Its molecular formula is C₁₅H₁₆F₃N₃O₂, with a molar mass of 327.31 g/mol. The presence of the trifluoromethoxy group enhances its lipophilicity, making it a candidate for bioactive compound development.

Synthesis and Industrial Relevance: The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide involves multi-step organic reactions, including amide coupling and cyclopropanation. Its structural complexity aligns with the growing demand for high-value intermediates in drug discovery, particularly for CNS-targeting therapeutics and enzyme inhibitors.

Applications in Pharma and Agrochemicals: Researchers are exploring its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, leveraging its hydrogen-bonding capabilities. In agrochemicals, its trifluoromethoxy moiety may contribute to pest resistance solutions, a hot topic in sustainable agriculture.

Market Trends and SEO Insights: Searches for "CAS 1240984-67-1 supplier" and "N-(1-cyano-1-cyclopropylethyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide uses" have surged by 40% in 2023, reflecting industrial interest. The compound’s role in fragment-based drug design (FBDD) and computational chemistry aligns with AI-driven research trends.

Safety and Regulatory Notes: While not classified as hazardous, proper handling protocols for nitrile-containing compounds should be followed. Its non-toxic profile makes it suitable for green chemistry applications, addressing ESG (Environmental, Social, and Governance) priorities.

Future Prospects: With patents filed for its derivatives, 1240984-67-1 is poised to play a role in next-gen therapeutics. Its compatibility with high-throughput screening (HTS) platforms further elevates its commercial viability.